Cas no 61125-51-7 ((6S,2S)-Diaminopimelic acid-2HCl)

• Product Name: (6S,2S)-Diaminopimelic acid-2HCl
• CAS No: 61125-51-7
• MF: C₇H₁₆Cl₂N₂O₄
• MW: 263.118940353394
• CID: 6788918
• PubChem ID: 121237337
• Update Time: 2026-03-12

(6S,2S)-Diaminopimelic acid-2HCl Chemical and Physical Properties

Names and Identifiers

• (6S,2S)-Diaminopimelic acid-2HCl
• MFCD21333156
• 61125-51-7

• Inchi： 1S/C7H14N2O4.2ClH/c8-4(6(10)11)2-1-3-5(9)7(12)13;;/h4-5H,1-3,8-9H2,(H,10,11)(H,12,13);2*1H/t4-,5-;;/m0../s1
• InChI Key： ZYZNMYVRROMGLB-RSLHMRQOSA-N
• SMILES： Cl.Cl.OC([C@H](CCC[C@@H](C(=O)O)N)N)=O

Computed Properties

• Exact Mass: 262.0487124g/mol
• Monoisotopic Mass: 262.0487124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on (6S,2S)-Diaminopimelic acid-2HCl

Recent Advances in the Study of (6S,2S)-Diaminopimelic acid-2HCl (CAS: 61125-51-7) in Chemical Biology and Pharmaceutical Research

The compound (6S,2S)-Diaminopimelic acid-2HCl (CAS: 61125-51-7) has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and biological relevance. As a key intermediate in lysine biosynthesis and a structural component of bacterial peptidoglycan, this chiral diaminodicarboxylic acid has become a focal point for studies ranging from antibiotic development to immunomodulation. Recent literature (2023-2024) reveals novel applications and mechanistic insights that expand our understanding of this biologically important molecule.

Structural characterization studies using X-ray crystallography and NMR spectroscopy have provided unprecedented resolution of the molecular interactions between (6S,2S)-Diaminopimelic acid-2HCl and various biological targets. A 2023 Nature Chemical Biology publication demonstrated how the stereospecific configuration at positions 2 and 6 determines binding affinity to meso-diaminopimelate dehydrogenase (DapDH), an essential enzyme in pathogenic bacteria. These findings have direct implications for structure-based drug design against antibiotic-resistant strains.

In pharmaceutical applications, researchers have developed novel synthetic routes for (6S,2S)-Diaminopimelic acid-2HCl production with improved yield and purity. A recent ACS Synthetic Biology report (2024) described an engineered E. coli strain capable of producing gram-scale quantities through optimized fermentation conditions and downstream purification processes. This advancement addresses previous challenges in supply chain reliability for research and potential therapeutic applications.

The immunostimulatory properties of (6S,2S)-Diaminopimelic acid-2HCl have been further elucidated in recent immunological studies. Data published in Cell Reports (2023) revealed its role as a potent activator of nucleotide-binding oligomerization domain-containing protein 1 (NOD1) receptors, suggesting potential applications in vaccine adjuvants and cancer immunotherapy. The hydrochloride salt form (2HCl) was shown to exhibit superior solubility and bioavailability compared to other salt forms in preclinical models.

Analytical method development has also progressed significantly, with several groups reporting improved HPLC and LC-MS techniques for quantifying (6S,2S)-Diaminopimelic acid-2HCl in complex biological matrices. A 2024 Journal of Chromatography B paper presented a validated UHPLC-MS/MS method with detection limits below 0.1 ng/mL, enabling more precise pharmacokinetic studies.

Emerging research directions include the exploration of (6S,2S)-Diaminopimelic acid-2HCl derivatives as novel antimicrobial agents. Recent work in the European Journal of Medicinal Chemistry (2024) demonstrated that certain N-acylated derivatives exhibit potent activity against multidrug-resistant Mycobacterium tuberculosis while showing reduced cytotoxicity in mammalian cells.

The stability profile of (6S,2S)-Diaminopimelic acid-2HCl under various storage conditions has been systematically investigated, with a 2023 Pharmaceutical Research publication providing comprehensive degradation kinetics data. These findings inform proper handling and storage protocols for research and potential clinical applications.

Looking forward, the unique properties of (6S,2S)-Diaminopimelic acid-2HCl continue to inspire innovative applications across chemical biology and pharmaceutical science. Ongoing clinical trials (Phase I/II) are evaluating its potential as an immune modulator in combination therapies, while synthetic biology approaches aim to further optimize its production. The compound's dual role as both a metabolic intermediate and immune signaling molecule positions it as a versatile tool for future therapeutic development.